Cas no 28841-62-5 (D-myo-Inositol,1,2,6-tris(dihydrogen phosphate))

• Product Name: D-myo-Inositol,1,2,6-tris(dihydrogen phosphate)
• CAS No: 28841-62-5
• MF: C₆H₁₅O₁₅P₃
• MW: 420.095586061478
• CID: 268210
• PubChem ID: 65762
• Update Time: 2025-04-19

D-myo-Inositol,1,2,6-tris(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• D-myo-Inositol,1,2,6-tris(dihydrogen phosphate)
• [(1R,2S,4R,5R)-2,3,4-trihydroxy-5,6-diphosphonooxycyclohexyl] dihydrogen phosphate
• INOSITOL TRISPHOSPHATE (INS(1,2,6)P3
• (1R,3R,4R,6S)-4,5,6-trihydroxycyclohexane-1,2,3-triyl tris[dihydrogen (phosphate)]
• Atrinositol [INN]
• Inositol 1,2,6-triphosphate
• UNII-VYF3049W3N
• CHEMBL2106016
• D-myo-Inositol-1,2,6-triphosphate
• GKDKOMAJZATYAY-UOTPTPDRSA-N
• SCHEMBL636077
• D-myo-inositol-1.2.6-triphosphate
• 28841-62-5
• PP 56
• Q27292095
• .alpha.-trinositol
• D-myo-Inositol 1,2,6-tris(dihydrogen phosphate)
• Atrinositol
• GKDKOMAJZATYAY-GCVPSNMTSA-N
• D-myo-Inositol-1,2,6-tris(hydrogen phosphate)
• DTXSID701317926
• PP-56
• NS00121633
• PP56
• (1R,2S,3R,4R,5S,6S)-4,5,6-trihydroxycyclohexane-1,2,3-triyl tris(dihydrogen phosphate)
• VYF3049W3N
• -Trinositol
• [(2R,3S,5R,6R)-3,4,5-Trihydroxy-2,6-diphosphonooxycyclohexyl]dihydrogenphosphate
• AKOS040750626
• [(1R,2R,4S,5R)-2,3,4-trihydroxy-5,6-diphosphonooxycyclohexyl] dihydrogen phosphate

• Inchi： 1S/C6H15O15P3/c7-1-2(8)4(19-22(10,11)12)6(21-24(16,17)18)5(3(1)9)20-23(13,14)15/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)/t1?,2-,3+,4-,5-,6?/m1/s1
• InChI Key： GKDKOMAJZATYAY-GCVPSNMTSA-N
• SMILES： P(=O)(O)(O)OC1[C@@H]([C@@H](C([C@@H]([C@H]1OP(=O)(O)O)O)O)O)OP(=O)(O)O

Computed Properties

• Exact Mass: 419.962
• Monoisotopic Mass: 419.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 261A^2
• XLogP3: -7

Experimental Properties

• Color/Form: No data avaiable
• Density: 2.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 839.2±75.0 °C at 760 mmHg
• Flash Point: 461.3±37.1 °C
• Refractive Index: 1.635
• PSA: 290.40000
• LogP: -3.48360
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

D-myo-Inositol,1,2,6-tris(dihydrogen phosphate) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives